(2S)-2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropyl-3-methylbutanamide

• Molecular Formula: C21H33N3O
• Molecular Weight: 343.5 g/mol
• SMILES: CC(C)C(C(=O)N(CC1CCCN(C1)CC2=CC=CC=C2)C3CC3)N
• InChI: InChI=1S/C21H33N3O/c1-16(2)20(22)21(25)24(19-10-11-19)15-18-9-6-12-23(14-18)13-17-7-4-3-5-8-17/h3-5,7-8,16,18-20H,6,9-15,22H2,1-2H3/t18?,20-/m0/s1
• InChIKey: JBDPPEFWHWNSQE-IJHRGXPZSA-N

(2S)-2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropyl-3-methylbutanamide (CAS 1354026‑86‑0) is a chiral amide building block that incorporates a 1‑benzylpiperidine scaffold, a cyclopropyl group, and an (S)‑2‑amino‑3‑methylbutanamide moiety linked through a methylene spacer to the piperidine 3‑position. It belongs to a family of N‑cyclopropyl‑N‑(piperidinylmethyl)amides frequently employed as key intermediates in the synthesis of CNS‑targeted small molecules and as reference standards for impurity profiling.

Buy (2S)-2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropyl-3-methylbutanamide – Core Structural Profile for Medicinal Chemistry Sourcing

(2S)-2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropyl-3-methylbutanamide (CAS 1354026‑86‑0) is a chiral amide building block that incorporates a 1‑benzylpiperidine scaffold, a cyclopropyl group, and an (S)‑2‑amino‑3‑methylbutanamide moiety linked through a methylene spacer to the piperidine 3‑position. It belongs to a family of N‑cyclopropyl‑N‑(piperidinylmethyl)amides frequently employed as key intermediates in the synthesis of CNS‑targeted small molecules and as reference standards for impurity profiling. The compound is commercially available from multiple non‑GMP suppliers at research‑grade purities (typically 95–98%), making it accessible for SAR exploration and analytical method development.

Scaffold 1‑Benzylpiperidine with cyclopropylamide

Spacer Methylene bridge at piperidine C‑3

Stereochemistry Single (S)‑enantiomer (CAS 1354026‑86‑0)

Use Context SAR exploration, impurity reference standard

Why (2S)-2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropyl-3-methylbutanamide Cannot Be Replaced by Close Structural Analogs

Although numerous benzylpiperidine‑cyclopropyl amides appear superficially interchangeable, minor structural modifications profoundly alter hydrogen‑bonding capacity, conformational flexibility, and metabolic stability. The presence of a single methylene spacer between the piperidine ring and the amide nitrogen (as in the target compound) versus a direct amide linkage (as in the des‑methylene analog CAS 1354033‑21‑8) shifts the optimal dihedral angle and extends the reach of the cyclopropylamide pharmacophore. Such seemingly subtle changes have been shown in related piperidine‑based series to cause >10‑fold variations in target binding and to redirect metabolic soft spots. [1] Generic substitution without head‑to‑head comparator data therefore risks introducing unidentified potency gaps or altered selectivity profiles.

Structural Feature

This Compound

Close Analog Risk

Methylene spacer

C‑3 methylene bridge to amide N

Direct amide link (des‑methylene analog) may shift target‑binding geometry

Potency / selectivity

Class‑level SAR suggests spacer improves fit

>10‑fold potency variation possible without head‑to‑head data

• [1] Class‑level inference: The impact of methylene spacer insertion on potency and metabolic stability has been extensively documented in piperidine‑based GPCR and enzyme inhibitor series; see, e.g., general SAR reviews on conformational restriction in ligand design (no compound‑specific comparator data available). View Source

Quantitative Differentiation of (2S)-2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropyl-3-methylbutanamide – Evidence for Sourcing Decisions

Methylene‑Spacer vs. Direct Amide Linkage: Impact on Chemical Space and Predicted Physicochemical Properties

The primary structural differentiator of the target compound is the methylene bridge between the piperidine C‑3 atom and the amide nitrogen. The closest comparator, (S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-cyclopropyl-3-methyl-butyramide (CAS 1354033‑21‑8), lacks this spacer, resulting in a molecular formula of C20H31N3O (MW 329.5 g/mol) compared to C21H33N3O (MW 343.5 g/mol) for the target. This additional methylene unit increases the topological polar surface area (tPSA) by approximately 3‑5 Ų and adds one rotatable bond, which can modulate blood‑brain barrier permeability and target engagement geometry. [1] Direct head‑to‑head biological potency data are not publicly available for these two specific compounds; the differentiation is therefore based on class‑level inference from analogous piperidine series.

Spacer Impact

Class‑level inference

Target: C21H33N3O, 343.5 g/mol, tPSA ~58 Ų, 8 rot. bonds
Des‑methylene: C20H31N3O, 329.5 g/mol, tPSA ~55 Ų, 7 rot. bonds

Altered spatial reach and conformational flexibility may yield distinct target‑binding profiles.

Calculated values; no direct biological data available.

Evidence Dimension	Molecular composition and predicted physicochemical parameters
Target Compound Data	C21H33N3O; MW 343.5 g/mol; tPSA ∼ 58 Ų; 8 rotatable bonds
Comparator Or Baseline	CAS 1354033‑21‑8 (des‑methylene analog): C20H31N3O; MW 329.5 g/mol; tPSA ∼ 55 Ų; 7 rotatable bonds
Quantified Difference	ΔMW = +14 g/mol; ΔtPSA ≈ +3–5 Ų; Δrotatable bonds = +1
Conditions	Calculated using standard cheminformatics tools (e.g., RDKit, Pipeline Pilot) under default settings; vendor‑reported molecular formulas.

Why This Matters

The altered spatial reach and conformational flexibility may yield distinct target‑binding profiles, making the two compounds non‑interchangeable in SAR studies.

• [1] General medicinal chemistry principles: the effect of methylene insertion on tPSA and rotatable bonds is well‑established; specific values were calculated using RDKit (open‑source cheminformatics). View Source

Vendor‑Reported Purity: Enabling Reproducible Research Outputs

The target compound is routinely supplied at 98% purity as determined by HPLC (LeYan) and at 95% purity (AKSci), whereas the direct‑linked analog (CAS 1354033‑21‑8) is commonly offered at 95% purity (Fluorochem, AKSci). This difference, while modest, can be significant when the compound is used as a reference standard for impurity profiling, where even 1–2% impurity levels may interfere with quantification of related substances.

Purity Specification

Supporting evidence

98% (HPLC) vs 95% for des‑methylene analog

Higher certified purity supports impurity profiling accuracy.

Vendor‑stated; no independent round‑robin verification.

Evidence Dimension	Purity specification
Target Compound Data	98% (HPLC) from LeYan; 95% from AKSci
Comparator Or Baseline	95% for CAS 1354033‑21‑8 from Fluorochem and AKSci
Quantified Difference	+3 percentage points (max.)
Conditions	Vendor‑stated specifications; no independent round‑robin verification available.

Why This Matters

Higher certified purity reduces the risk of confounding impurity‑driven assay results and facilitates accurate analytical method development.

Chiral Integrity: Single (S)‑Enantiomer vs. Potential Racemic Contamination

The defined (2S) stereochemistry of the amino acid portion is critical for target interaction. Vendor datasheets specify the (S)‑enantiomer; no racemic mixture is offered by accredited suppliers for this CAS. In contrast, some general‑purpose catalogs list the compound without stereochemical definition, implying a racemate. Because enantiomeric impurities can lead to off‑target pharmacology, sourcing the resolved (S)‑enantiomer with a defined chiral purity (≥95% ee as inferred from the total purity and synthetic route) is essential for reproducible biological data.

Chiral Definition

Supporting evidence

(S)‑enantiomer, CAS 1354026‑86‑0

Defined stereochemistry avoids chiral separation and ensures SAR consistency.

No independent chiral purity data; inferred from synthetic route.

Evidence Dimension	Stereochemical definition
Target Compound Data	(S)‑enantiomer, CAS 1354026‑86‑0
Comparator Or Baseline	Racemic mixture (CAS not always specified) or undefined stereochemistry
Quantified Difference	N/A (qualitative difference)
Conditions	Vendor catalog descriptions; no independent chiral purity data available.

Why This Matters

Pre‑defined stereochemistry avoids the need for costly in‑house chiral separation and ensures consistency across SAR campaigns.

Procurement‑Focused Application Scenarios for (2S)-2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropyl-3-methylbutanamide

SAR Exploration of CNS‑Targeted Piperidine Amides

The methylene‑spacer motif differentiates this compound from the direct‑amide analog, enabling medicinal chemists to probe the impact of increased linker length on receptor affinity and selectivity. Its defined (2S) configuration supports enantioselective SAR studies. [1]

Reference Standard for Impurity Profiling of Related Drug Candidates

With a certified purity of up to 98%, the compound can serve as a qualified reference material for HPLC/LC‑MS methods tracking process‑related impurities that retain the benzylpiperidine‑cyclopropylamide core.

Synthetic Intermediate for Late‑Stage Functionalization

The primary amine on the butanamide side chain provides a handle for further derivatization (e.g., amide coupling, reductive amination) without disrupting the stereocenter, making the compound a versatile intermediate for library synthesis. [2]

Physicochemical Probe for Linker‑Dependent Permeability Studies

The predictable increase in tPSA and rotatable bond count relative to the des‑methylene analog allows the compound to be employed as a matched‑pair probe in blood‑brain barrier or cellular permeability assays. [2]

Application

Selection Property

Validation Focus

CNS piperidine amide SAR

Methylene‑spacer motif; (S)‑configuration

Receptor affinity and selectivity profiling

Impurity profiling reference

Certified purity up to 98%

HPLC/LC‑MS method accuracy

Late‑stage functionalization

Primary amine handle

Derivatization without stereocenter loss

Linker‑dependent permeability probe

tPSA and rotatable bond increase

BBB / cellular permeability assay fit

• [1] Class‑level SAR precedent: methylene spacers in piperidine amides alter receptor subtype selectivity; no compound‑specific data available. View Source
• [2] General synthetic utility of primary amine‑containing building blocks is widely documented; no compound‑specific synthesis references found. View Source